4-[(3-methoxyphenyl)amino]-6-methyl-3-propionyl-2H-pyran-2-one

• IUPAC Name: 4-(3-methoxyanilino)-6-methyl-3-propanoylpyran-2-one
• InChI: InChI=1S/C16H17NO4/c1-4-14(18)15-13(8-10(2)21-16(15)19)17-11-6-5-7-12(9-11)20-3/h5-9,17H,4H2,1-3H3
• InChI Key: UCPBBSWWBKKZJV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(OC1=O)C)NC2=CC(=CC=C2)OC
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol

Description

4-[(3-methoxyphenyl)amino]-6-methyl-3-propionyl-2H-pyran-2-one, also known as MPAPP, is a synthetic compound that has been extensively studied for its potential use in scientific research. MPAPP is a pyranone derivative that has been shown to have a variety of biochemical and physiological effects, making it a useful tool for researchers studying a wide range of biological processes.

Mechanism of Action

4-[(3-methoxyphenyl)amino]-6-methyl-3-propionyl-2H-pyran-2-one works by binding to the active site of acetylcholinesterase, preventing it from breaking down acetylcholine. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can enhance neurotransmission and improve cognitive function.
Biochemical and Physiological Effects:
In addition to its effects on acetylcholinesterase, this compound has been shown to have a variety of other biochemical and physiological effects. These include:
- Increased levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons
- Reduced levels of oxidative stress, which can damage cells and contribute to the development of various diseases
- Protection against the toxic effects of beta-amyloid, a protein that is associated with the development of Alzheimer's disease

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(3-methoxyphenyl)amino]-6-methyl-3-propionyl-2H-pyran-2-one in scientific research is its ability to selectively inhibit acetylcholinesterase without affecting other neurotransmitters or enzymes. This allows researchers to study the specific effects of acetylcholine on various biological processes.
However, there are also some limitations to using this compound in lab experiments. For example, it can be difficult to administer the compound to animals in a consistent and controlled manner, which can affect the reliability of the results.

Future Directions

There are many potential future directions for research involving 4-[(3-methoxyphenyl)amino]-6-methyl-3-propionyl-2H-pyran-2-one. Some possible areas of study include:
- Further investigation of the compound's effects on BDNF and oxidative stress, which could have implications for the treatment of a variety of neurological and psychiatric disorders
- Exploration of the potential therapeutic benefits of this compound in animal models of Alzheimer's disease and other neurodegenerative disorders
- Development of new derivatives of this compound with enhanced potency and selectivity for acetylcholinesterase, which could lead to the development of new drugs for the treatment of cognitive disorders.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in scientific research. Its ability to selectively inhibit acetylcholinesterase makes it a useful tool for studying the effects of acetylcholine on various biological processes, and its other biochemical and physiological effects make it a promising candidate for the development of new drugs for the treatment of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 4-[(3-methoxyphenyl)amino]-6-methyl-3-propionyl-2H-pyran-2-one involves a multi-step process that begins with the reaction of 3-methoxyaniline with ethyl acetoacetate to form 4-(3-methoxyphenyl)-3-buten-2-one. This intermediate is then reacted with methyl vinyl ketone to form this compound.

Scientific Research Applications

4-[(3-methoxyphenyl)amino]-6-methyl-3-propionyl-2H-pyran-2-one has been used extensively in scientific research due to its ability to act as a potent inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for breaking down the neurotransmitter acetylcholine, which plays a critical role in the functioning of the nervous system.